1-benzyl-4-[(E)-2-(4-bromophenyl)ethenyl]pyridinium

• Molecular Formula: C20H17BrN+
• Molecular Weight: 351.3 g/mol
• IUPAC Name: 1-benzyl-4-[(E)-2-(4-bromophenyl)ethenyl]pyridin-1-ium
• InChI: InChI=1S/C20H17BrN/c21-20-10-8-17(9-11-20)6-7-18-12-14-22(15-13-18)16-19-4-2-1-3-5-19/h1-15H,16H2/q+1/b7-6+
• InChI Key: YBSBRTBEDGFWLK-VOTSOKGWSA-N
• Isomeric SMILES: C1=CC=C(C=C1)C[N+]2=CC=C(C=C2)/C=C/C3=CC=C(C=C3)Br
• Canonical SMILES: C1=CC=C(C=C1)C[N+]2=CC=C(C=C2)C=CC3=CC=C(C=C3)Br

Description

1-benzyl-4-[(E)-2-(4-bromophenyl)ethenyl]pyridinium is a complex organic compound that belongs to the class of pyridinium salts. These compounds are known for their diverse applications in various fields, including chemistry, biology, and medicine. The structure of this compound includes a pyridinium ring substituted with a benzyl group and a (4-bromophenyl)ethenyl group, making it a unique and versatile molecule.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-benzyl-4-[(E)-2-(4-bromophenyl)ethenyl]pyridinium typically involves the reaction of 4-bromobenzaldehyde with benzylpyridine under basic conditions. The reaction proceeds through a condensation mechanism, forming the desired product. Common reagents used in this synthesis include sodium hydroxide and ethanol as the solvent. The reaction is usually carried out at room temperature, and the product is purified through recrystallization .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, industrial methods may incorporate advanced purification techniques such as chromatography and distillation to ensure the high purity of the final product .

Chemical Reactions Analysis

Types of Reactions

1-benzyl-4-[(E)-2-(4-bromophenyl)ethenyl]pyridinium undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents like potassium permanganate, leading to the formation of corresponding carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride, resulting in the formation of alcohol derivatives.

Substitution: Nucleophilic substitution reactions can occur at the benzylic position, where nucleophiles replace the bromine atom.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Nucleophiles like sodium azide or thiols in polar solvents.

Major Products Formed

Oxidation: Carboxylic acids.

Reduction: Alcohol derivatives.

Substitution: Azides or thiol-substituted compounds.

Scientific Research Applications

1-benzyl-4-[(E)-2-(4-bromophenyl)ethenyl]pyridinium has a wide range of scientific research applications:

Chemistry: Used as a precursor in the synthesis of more complex organic molecules and as a reagent in various organic reactions.

Biology: Studied for its potential antimicrobial and anticancer properties.

Medicine: Investigated for its role in drug development, particularly in targeting specific molecular pathways.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-benzyl-4-[(E)-2-(4-bromophenyl)ethenyl]pyridinium involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can inhibit enzyme activity by binding to the active site, thereby blocking substrate access. Additionally, it may interact with cellular receptors, modulating signal transduction pathways and affecting cellular functions .

Comparison with Similar Compounds

Similar Compounds

4-bromodesoxybenzoin: Similar in structure but lacks the pyridinium ring.

1-bromo-4-[(E)-2-(4-methylphenyl)ethenyl]benzene: Similar structure with a different substituent on the phenyl ring.

Uniqueness

1-benzyl-4-[(E)-2-(4-bromophenyl)ethenyl]pyridinium is unique due to its combination of a pyridinium ring and a (4-bromophenyl)ethenyl group. This unique structure imparts specific chemical and biological properties, making it valuable in various research and industrial applications .